2-(1-aminoethyl)-N-[5-chloro-4-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxamide;2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid

Specification

• Molecular Formula: C32H28ClF3N4O9S
• Molecular Weight: 737.1 g/mol
• IUPAC Name: 2-(1-aminoethyl)-N-[5-chloro-4-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxamide;2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid
• Standard InChI: InChI=1S/C20H18O8.C12H10ClF3N4OS/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14;1-5(17)11-19-4-8(22-11)10(21)20-9-2-6(12(14,15)16)7(13)3-18-9/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24);2-5H,17H2,1H3,(H,18,20,21)
• Standard InChI Key: RUGCKPWHXJYSSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.CC(C1=NC=C(S1)C(=O)NC2=NC=C(C(=C2)C(F)(F)F)Cl)N

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

The compound is a 1:1 molar complex of two components:

• 2-(1-Aminoethyl)-N-[5-chloro-4-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxamide

  • Molecular Formula: C₁₂H₁₀ClF₃N₄OS

  • Molecular Weight: 350.75 g/mol (thiazole component)

  • IUPAC Name: 2-[(1R)-1-Aminoethyl]-N-[5-chloro-4-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxamide

• 2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid

  • Molecular Formula: C₂₀H₁₈O₈

  • Molecular Weight: 386.35 g/mol (succinic acid component)

Combined System:

• Total Molecular Formula: C₃₂H₂₈ClF₃N₄O₉S

• Total Molecular Weight: 737.1 g/mol

Table 1: Key Molecular Descriptors

Property	Value/Identifier
CAS Number	Not explicitly assigned
PubChem CID	146156413
Standard InChIKey	RUGCKPWHXJYSSY-UHFFFAOYSA-N
Canonical SMILES	CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.CC(C1=NC=C(S1)C(=O)NC2=NC=C(C(=C2)C(F)(F)F)Cl)N

Stereochemical Considerations

The thiazole component exhibits chirality at the 1-aminoethyl group, with the (R)-enantiomer specified in related derivatives. The succinic acid moiety adopts the (2S,3S) configuration, as evidenced by its structural analogy to resolved tartaric acid derivatives. This stereochemical precision suggests intentional design for target interaction or crystallization behavior.

Synthesis and Manufacturing

Thiazole Carboxamide Synthesis

The thiazole core is synthesized via:

• Hantzsch Thiazole Synthesis: Cyclocondensation of α-aminonitriles with thiocarboxylic acid derivatives.

• Carboxamide Coupling: Reaction of 5-chloro-4-(trifluoromethyl)pyridin-2-amine with activated thiazole-5-carboxylic acid derivatives (e.g., acyl chlorides).

Critical challenges include controlling enantiopurity at the aminoethyl group and avoiding racemization during coupling.

Succinic Acid Derivative Preparation

The bis-acylated succinic acid is synthesized via:

• Esterification: (2S,3S)-butanedioic acid reacts with 4-methylbenzoyl chloride in the presence of DCC/DMAP.

• Salt Formation: The carboxylic acid groups facilitate co-crystallization with basic moieties like the thiazole carboxamide.

Table 2: Synthetic Intermediates

Intermediate	Role
5-Chloro-4-(trifluoromethyl)pyridin-2-amine	Pyridine coupling partner
(2S,3S)-Butanedioic acid	Chiral backbone for acylation
4-Methylbenzoyl chloride	Acylating agent

Physicochemical Properties

Solubility and Stability

• Aqueous Solubility: Limited due to hydrophobic trifluoromethyl and benzoyl groups; enhanced via salt formation with the succinic acid component.

• Thermal Stability: The melting point is uncharacterized, but analogous bis-acylated succinates melt at 134–135°C.

• pH Sensitivity: Protonation of the aminoethyl group (pKa ~9.5) and deprotonation of carboxylic acids (pKa ~3–4) enable pH-dependent solubility.

Spectroscopic Data

• IR Spectroscopy: Expected peaks include N-H stretch (3300 cm⁻¹), C=O (1690–1720 cm⁻¹), and C-F (1100–1200 cm⁻¹).

• NMR: ¹⁹F NMR would show a singlet for the -CF₃ group at δ -60 ppm.

Future Research Directions

• Synthetic Optimization: Develop enantioselective routes for the thiazole component.

• Biological Screening: Evaluate kinase inhibition profiles and cytotoxicity.

• Formulation Studies: Investigate co-crystal stability under varied humidity/temperature.